Cas no 1477935-89-9 (4-(quinolin-6-yl)butanoic acid)

4-(Quinolin-6-yl)butanoic acid is a quinoline-derived carboxylic acid with potential applications in pharmaceutical and organic synthesis. Its structure combines a quinoline heterocycle with a flexible butanoic acid chain, offering versatility as a building block for drug development, particularly in kinase inhibitor research. The compound's carboxylic acid group enables further functionalization through amidation or esterification, while the quinoline core provides a rigid aromatic scaffold for molecular recognition. It may serve as an intermediate in the synthesis of bioactive molecules, including anti-inflammatory or anticancer agents. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity and consistency for research applications.

4-(quinolin-6-yl)butanoic acid structure

1477935-89-9 structure

Product Name:4-(quinolin-6-yl)butanoic acid

CAS No:1477935-89-9

MF:C₁₃H₁₃NO₂

MW:215.247823476791

CID:5749066

PubChem ID:64210441

Update Time:2025-06-24

4-(quinolin-6-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 6-Quinolinebutanoic acid
- 4-(Quinolin-6-yl)butanoic acid
- EN300-2000115
- AKOS013530891
- 1477935-89-9
- CS-0345964
- 4-(quinolin-6-yl)butanoic acid
- Inchi： 1S/C13H13NO2/c15-13(16)5-1-3-10-6-7-12-11(9-10)4-2-8-14-12/h2,4,6-9H,1,3,5H2,(H,15,16)
- InChI Key： XPZOWNHJPRDABA-UHFFFAOYSA-N
- SMILES： N1C2C(=CC(CCCC(O)=O)=CC=2)C=CC=1

Computed Properties

Exact Mass: 215.094628657g/mol
Monoisotopic Mass: 215.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.214±0.06 g/cm3(Predicted)
Boiling Point: 407.8±20.0 °C(Predicted)
pka: 4.66±0.10(Predicted)

4-(quinolin-6-yl)butanoic acid Pricemore >>

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Enamine	EN300-2000115-10.0g	4-(quinolin-6-yl)butanoic acid	1477935-89-9	10g	$4236.0	2023-05-31
Enamine	EN300-2000115-1g	4-(quinolin-6-yl)butanoic acid	1477935-89-9	1g	$986.0	2023-09-16
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